molecular formula C9H13NO B8581234 3-[(Methylamino)methyl]phenylmethanol CAS No. 69383-73-9

3-[(Methylamino)methyl]phenylmethanol

Cat. No.: B8581234
CAS No.: 69383-73-9
M. Wt: 151.21 g/mol
InChI Key: GDMUNGBYFQGLBW-UHFFFAOYSA-N
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Description

3-[(Methylamino)methyl]phenylmethanol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

69383-73-9

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

[3-(methylaminomethyl)phenyl]methanol

InChI

InChI=1S/C9H13NO/c1-10-6-8-3-2-4-9(5-8)7-11/h2-5,10-11H,6-7H2,1H3

InChI Key

GDMUNGBYFQGLBW-UHFFFAOYSA-N

Canonical SMILES

CNCC1=CC(=CC=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of methyl 3-[(methylamino)carbonyl]benzoate (preparation 11) (5.0 g, 20.7 mmol) in THF (120 ml) was treated dropwise with a solution of lithium aluminum hydride (1M, 30 ml,30 mmol) in THF. The resultant slurry was stirred under reflux overnight, cooled and treated with water (1.1 ml), 15%NaOH (1.8 ml) and water (2.5 ml). The resultant gel was removed by filtration, the liquors concentrated in vacuo and taken up in ethyl acetate (120 ml). The organic layer was washed with sat aq brine (100 ml) and dried over MgSO4. Removal of the drying agent by filtration followed by evaporation of the solvent gave an oil which was purified by chromatography (SiO2, gradient elution with CH2Cl2; 95:5 CH2Cl2:MeOH; 90:10 CH2Cl2:MeOH; 90:10:1 CH2Cl2:MeOH:NH3; 85:15:1 CH2Cl2:MeOH:NH3). The second eluted material proved to be the correct product (2.9 g, 69%,). 1H NMR (CDCl3) δ 2.20 (s, 2H), 2.40 (s, 3H), 3.70 (s, 2H), 4.60 (s, 2H), 7.20-7.40 (m, 4H). LRMS m/z=152.4 (M+1)+.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
1.1 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
2.5 mL
Type
reactant
Reaction Step Two

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